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Compound of Interest

Compound Name: AGN-201904Z

Cat. No.: B1665649 Get Quote

Proper disposal of pharmaceutical compounds like AGN-201904Z is critical to ensure

personnel safety, environmental protection, and regulatory compliance.[1][2] AGN-201904Z is

identified as a potent, acid-stable pro-proton pump inhibitor (pro-PPI) that is converted to

omeprazole in the systemic circulation.[3][4][5] As a potent, pharmacologically active

compound, all waste streams containing AGN-201904Z must be treated as hazardous

chemical waste.[1][6]

This document provides step-by-step guidance for the safe handling and disposal of AGN-
201904Z and associated contaminated materials in a laboratory setting. Adherence to these

procedures is mandatory for all personnel.

Waste Classification and Segregation
All materials that have come into contact with AGN-201904Z must be disposed of as

hazardous waste. Under no circumstances should this waste be disposed of in regular trash or

discharged into the sewer system.[2][7] Proper segregation at the point of generation is the first

and most critical step.

Waste Streams:

Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab

coats, weigh boats, pipette tips, bench paper, and vials containing solid AGN-201904Z.
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Liquid Waste: Unused or expired solutions, solvents containing AGN-201904Z, and the first

rinse from decontaminating glassware. Aqueous and solvent-based waste must be

segregated.[8]

Sharps Waste: Needles, syringes, scalpels, and broken glassware contaminated with AGN-
201904Z.

Procedural Steps for Disposal
Step 1: Container Selection and Labeling

Select containers that are chemically compatible with the waste type and are in good

condition, free from leaks or damage.[7] The original chemical container is often the best

choice for unused product.[7]

As soon as the first item of waste is added, label the container with a hazardous waste tag.

The label must clearly state "Hazardous Waste," the full chemical name "AGN-201904Z,"

and list all components and their approximate percentages.

Step 2: Waste Accumulation

Solid Waste: Place into a designated, leak-proof container lined with a heavy-duty plastic

bag. Keep the container closed at all times except when adding waste.[7]

Liquid Waste:

Segregate halogenated and non-halogenated solvent waste.

Segregate aqueous waste.

Fill liquid waste containers no more than 75% full to allow for vapor expansion and prevent

spills.[8]

Sharps Waste: Immediately place all contaminated sharps into a designated, puncture-

resistant sharps container clearly labeled for chemically contaminated sharps.[8]

Step 3: Storage
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Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Ensure secondary containment is used for all liquid waste containers to capture any potential

leaks.[7]

Store incompatible waste streams separately to prevent accidental mixing.[2]

Step 4: Arranging for Pickup

Once a waste container is full or has reached its accumulation time limit (typically 6 months),

submit a chemical waste collection request to your institution's Environmental Health and

Safety (EHS) department.[8]

Do not abandon chemicals or waste.[8]

Decontamination of Laboratory Equipment
Thorough decontamination is essential to ensure surfaces and equipment are safe for

subsequent use.[9]

Experimental Protocol: Triple Rinse Method This protocol is mandatory for all non-disposable

glassware and equipment that has been in contact with AGN-201904Z.

Initial Rinse (Waste Collection): Perform the first rinse with a suitable solvent (e.g., 70%

ethanol). This initial rinseate is considered hazardous and must be collected and disposed of

as liquid hazardous waste.

Second Rinse (Wash): Wash the equipment thoroughly with laboratory-grade detergent and

water. This rinseate can typically be disposed of down the drain, but consult your institutional

EHS guidelines.

Final Rinse (Purification): Rinse the equipment with deionized water to remove any

remaining detergent residue.

Quantitative Disposal Parameters
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The following table outlines key quantitative limits and parameters that must be observed

during the waste management process for AGN-201904Z.

Parameter Specification Rationale / Regulation

Liquid Waste Container Fill

Level
Max 75% of total volume

To prevent spills from thermal

expansion and facilitate safe

handling.[8]

Aqueous Waste pH Range 5.5 - 9.5

Required for sewer disposal of

decontamination rinseate only

(post-initial hazardous rinse).

Lab Accumulation Limit (Total) < 25 Gallons

Standard laboratory

accumulation limit before

requiring EHS removal.[8]

Acute Hazardous Waste Limit < 1 Quart (Liquid)

AGN-201904Z, as a potent

compound, falls under stricter

accumulation limits.[10]

Container Storage Time Max 6 Months from start date

Mandated maximum time for

waste to be stored in a

Satellite Accumulation Area.[2]

[8]

Visual Guides
The following diagrams illustrate the critical decision-making and procedural workflows for

handling AGN-201904Z waste.
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Waste Generation
(AGN-201904Z Contaminated)

Is the item a
needle, blade, or

broken glass?

Is the waste
primarily liquid?

No (Solid)

Dispose in Labeled
CHEMICALLY CONTAMINATED

Sharps Container

Yes

Is it an aqueous
solution?

Yes

Dispose in Labeled
SOLID HAZARDOUS WASTE

Container (Lined)

No
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AQUEOUS HAZARDOUS WASTE

Container

Yes

Dispose in Labeled
SOLVENT HAZARDOUS WASTE

Container

No (Solvent)

Store in SAA & Arrange
for EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for segregating AGN-201904Z waste streams.
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Contaminated Glassware/
Equipment

Step 1: Initial Rinse
(with 70% Ethanol)

Collect Rinseate into
LIQUID HAZARDOUS WASTE

Container

Step 2: Wash
(with Detergent & Water)

Dispose Rinseate to
Sanitary Sewer (per EHS)

Step 3: Final Rinse
(with Deionized Water)

Clean Equipment Ready
for Reuse or Storage

Click to download full resolution via product page

Caption: Protocol for the triple-rinse decontamination of lab equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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